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Compound of Interest

Compound Name: YM-254890

Cat. No.: B1683496 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, operational procedures, and disposal of YM-254890, a potent and selective

Gαq/11 protein inhibitor.

This document provides critical safety and logistical information for the laboratory use of YM-
254890. Adherence to these guidelines is essential to ensure personnel safety and to maintain

the integrity of experimental protocols. YM-254890 is a cyclic depsipeptide that acts as a highly

selective inhibitor of the Gαq/11 subunit of heterotrimeric G proteins.[1] Its potency and specific

mechanism of action necessitate careful handling and disposal procedures.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory when handling YM-254890 in any

form (solid or in solution). The following table summarizes the recommended PPE based on

standard laboratory safety protocols for potent compounds.
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Body Part Required PPE
Specifications and Best
Practices

Hands Double Nitrile Gloves

Wear two pairs of disposable

nitrile gloves. Change the

outer pair immediately if

contaminated. Wash hands

thoroughly after removing

gloves.

Eyes Safety Goggles

Chemical splash goggles are

required to protect against

accidental splashes of

solutions containing YM-

254890.

Body Laboratory Coat

A full-length, buttoned

laboratory coat must be worn

to protect skin and personal

clothing.

Respiratory N95 Respirator or higher

Recommended when handling

the solid compound to prevent

inhalation of fine particles.

Work in a well-ventilated area,

preferably a chemical fume

hood.

Operational Plan: From Receipt to Experiment
A systematic approach to handling YM-254890 is crucial for safety and experimental success.

Receiving and Storage
Upon receipt, visually inspect the packaging for any signs of damage. YM-254890 should be

stored at -20°C in a tightly sealed container.[2] The storage location should be clearly labeled

and access restricted to authorized personnel.
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Preparation of Stock Solutions
All handling of the solid compound and preparation of stock solutions should be performed in a

chemical fume hood to minimize inhalation risk.

Experimental Protocol for Stock Solution Preparation (Example):

Pre-weighing: Tare a sterile, conical microcentrifuge tube on a calibrated analytical balance

within a fume hood.

Aliquotting: Carefully transfer the desired amount of solid YM-254890 to the tared tube.

Solubilization: YM-254890 is soluble in DMSO at concentrations up to 10 mg/mL.[2] Add the

appropriate volume of anhydrous DMSO to the solid compound.

Mixing: Gently vortex or sonicate the solution until the compound is fully dissolved.

Storage: Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw

cycles.
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Receiving and Storage Solution Preparation (in Fume Hood)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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